2-Methyl-3-(thiophen-2-yl)benzoic acid, 95%

• IUPAC Name: 2-methyl-3-thiophen-2-ylbenzoic acid
• InChI: InChI=1S/C12H10O2S/c1-8-9(11-6-3-7-15-11)4-2-5-10(8)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key: NOOAFJXPUUWYGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=CS2
• Molecular Formula: C12H10O2S
• DSSTOX Substance ID: DTXSID30531433
• Molecular Weight: 218.27 g/mol
• CAS RN: 89929-87-3

Description

2-Methyl-3-(thiophen-2-yl)benzoic acid, also known as 2M3TBA, is an organic molecule belonging to the class of compounds called benzoic acids. It is a white, crystalline solid with a melting point of 98°C and a molecular weight of 214.28 g/mol. It is soluble in water, ethanol, and acetone. 2M3TBA has a wide range of applications in scientific research, including synthesis and biochemical studies.

Scientific Research Applications

2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% is widely used in scientific research due to its unique properties. It has been used in the synthesis of various organic compounds, such as 2-thiophenecarboxamides, thiophene-3-carboxamides, and thiophene-2-carboxamides. It has also been used as a reagent in the synthesis of various heterocyclic compounds, such as thiophene-2-carboxamides and thiophene-3-carboxamides. Additionally, 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% has been used as a starting material in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory agents.

Mechanism of Action

2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% acts as a nucleophile in organic reactions, forming a covalent bond with the electrophile. The reaction is a reversible one, and the product is determined by the relative reactivities of the reactants. The reaction can be catalyzed by a variety of acids, such as sulfuric acid, hydrochloric acid, and phosphoric acid.
Biochemical and Physiological Effects
2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Additionally, 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 (IL-1).

Advantages and Limitations for Lab Experiments

2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% is an ideal reagent for lab experiments due to its low cost and ease of synthesis. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, it is important to note that 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% is a strong acid, and can cause skin irritation if it comes into contact with the skin. Additionally, it is important to use appropriate safety equipment when working with 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95%, as it can be toxic if inhaled or ingested.

Future Directions

There are a number of potential future directions for research involving 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95%. These include further studies into its biochemical and physiological effects, as well as its potential applications in the synthesis of various organic compounds. Additionally, further research could be done to explore the potential of 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% as an anti-cancer agent, as it has been shown to have anti-proliferative effects in vitro. Finally, further research could be done to explore the potential of 2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% as a drug delivery system, as it has been shown to be able to transport drugs across cell membranes.

Synthesis Methods

2-Methyl-3-(thiophen-2-yl)benzoic acid, 95% can be synthesized by an acid-catalyzed reaction between thiophenol and methyl benzoate. The reaction is carried out in an inert atmosphere of argon with a catalytic amount of sulfuric acid. The reaction is heated to a temperature of 110°C and stirred for 4-5 hours. After the reaction is complete, the product is isolated by recrystallization from ethanol.